molecular formula C13H18O2S B7934816 3-(2-Propan-2-yloxyphenyl)thiolan-3-ol

3-(2-Propan-2-yloxyphenyl)thiolan-3-ol

Cat. No.: B7934816
M. Wt: 238.35 g/mol
InChI Key: JTKSSMMURZBEEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Propan-2-yloxyphenyl)thiolan-3-ol is a sulfur-containing heterocyclic compound characterized by a thiolane (tetrahydrothiophene) ring substituted with a hydroxyl group at the 3-position and a 2-isopropoxyphenyl moiety. Its molecular formula is C₁₁H₁₄O₂S, with a molecular weight of 210.29 g/mol.

For example, analogs like 3-(aminomethyl)thiolan-3-ol have been cited in patent literature , suggesting pharmaceutical relevance.

Properties

IUPAC Name

3-(2-propan-2-yloxyphenyl)thiolan-3-ol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18O2S/c1-10(2)15-12-6-4-3-5-11(12)13(14)7-8-16-9-13/h3-6,10,14H,7-9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTKSSMMURZBEEA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=CC=CC=C1C2(CCSC2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

238.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations:

Structural Variations: Substituent Position: The position of the isopropoxy group (e.g., 2- vs. Electron-Withdrawing Groups: The trifluoromethoxy group in 3-(3-(Trifluoromethoxy)phenyl)thiolan-3-ol increases electronegativity, likely enhancing metabolic stability or binding affinity in target interactions . Simpler Substituents: The methyl group in 3-(2-Methylphenyl)thiolan-3-ol reduces molecular weight and complexity, which may improve synthetic accessibility .

Availability :

  • Multiple analogs (e.g., 3-(3-iso-Propoxyphenyl)thiolan-3-ol) are discontinued commercial products, suggesting challenges in synthesis, stability, or market demand .

Notes

  • The discontinued status of several analogs underscores the need for novel synthetic strategies to improve stability and scalability.
  • Regulatory frameworks for fragrance or pharmaceutical ingredients (e.g., IFRA standards) should be consulted for future commercialization efforts .
  • Comparative biological assays (e.g., IC₅₀ studies similar to ) are recommended to evaluate the target compound’s efficacy relative to its analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.